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Compound of Interest

Compound Name: GSK2593074A

Cat. No.: B15585382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the research

compound GSK2593074A, a dual inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1)

and RIPK3. Adherence to these guidelines is essential for ensuring laboratory safety and

environmental protection.

I. Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative information for

GSK2593074A.

Parameter Value Source(s)

Storage Temperature (Powder) -20°C for up to 3 years [1]

Storage Temperature (In

Solvent)
-80°C for up to 1 year [1]

Molecular Weight 465.575 g/mol [2]

Solubility in DMSO ≥ 41.67 mg/mL (89.5 mM) [1]

In Vivo Formulation Solubility

2 mg/mL (4.3 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline

[1]
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II. Proper Disposal Procedures for GSK2593074A
As a research chemical, GSK2593074A and its associated waste must be treated as

hazardous chemical waste. Disposal should always comply with local, state, and federal

regulations.

Step 1: Identification and Segregation

Clearly label all waste containers with "Hazardous Waste" and the full chemical name,

"GSK2593074A".[2][3]

Segregate GSK2593074A waste from other laboratory waste streams to avoid accidental

reactions.[4][5] Incompatible materials should be stored separately.

Step 2: Waste Collection

Solid Waste: Collect unused or expired GSK2593074A powder in a designated, sealed, and

clearly labeled hazardous waste container. Contaminated personal protective equipment

(PPE), such as gloves and lab coats, should also be disposed of as solid hazardous waste.

Liquid Waste:

Collect solutions containing GSK2593074A in a compatible, leak-proof container. Given its

solubility in DMSO, a common solvent, ensure the waste container is appropriate for

organic solvent waste.[1]

Do not dispose of liquid waste containing GSK2593074A down the drain.[2]

Segregate halogenated and non-halogenated solvent waste if required by your institution's

waste management program.[5]

Sharps Waste: Needles, syringes, or other sharps contaminated with GSK2593074A must

be disposed of in a designated sharps container.

Step 3: Storage of Waste

Store waste containers in a well-ventilated, designated satellite accumulation area.
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Keep waste containers securely closed except when adding waste.[2]

Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[3][4]

III. Experimental Protocols and Workflows
A. Preparation of a 2 mg/mL Solution for In Vivo Studies

This protocol is adapted from information provided by chemical suppliers for animal studies.[1]

Prepare a stock solution of GSK2593074A in DMSO.

In a sterile tube, combine the appropriate volume of the DMSO stock solution with PEG300.

Add Tween 80 to the mixture and mix thoroughly.

Add saline to reach the final desired volume and concentration.

Sonication may be required to achieve full dissolution.[1]

B. General Experimental Workflow and Disposal

The following diagram illustrates a typical workflow from compound handling to final waste

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b15585382?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Waste Segregation

Disposal

Weigh GSK2593074A Powder

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform In Vitro or In Vivo Experiment

Collect Liquid Waste (Solutions, Rinsates)

Used Solutions

Collect Solid Waste (Contaminated PPE, Tubes)

Contaminated Materials

Collect Sharps Waste

Used Sharps

Transfer to EHS / Licensed Waste Handler

Click to download full resolution via product page

Caption: Experimental workflow for GSK2593074A from preparation to disposal.

IV. Signaling Pathway of GSK2593074A
GSK2593074A is an inhibitor of necroptosis, a form of programmed cell death. It functions by

dually targeting RIPK1 and RIPK3.[6][7]
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The diagram below illustrates the necroptosis signaling pathway and the points of inhibition by

GSK2593074A.
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Caption: GSK2593074A inhibits necroptosis by targeting RIPK1 and RIPK3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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